(9H-Fluoren-9-yl)methyl ((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)(2-oxoethyl)carbamate

• Molecular Formula: C26H23N3O3
• Molecular Weight: 425.5 g/mol
• IUPAC Name: 9H-fluoren-9-ylmethyl N-[(1-methylbenzimidazol-2-yl)methyl]-N-(2-oxoethyl)carbamate
• InChI: InChI=1S/C26H23N3O3/c1-28-24-13-7-6-12-23(24)27-25(28)16-29(14-15-30)26(31)32-17-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-13,15,22H,14,16-17H2,1H3
• InChI Key: GZOFDKAHQDHNKN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CN(CC=O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35

Description

(9H-Fluoren-9-yl)methyl ((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)(2-oxoethyl)carbamate is a useful research compound. Its molecular formula is C26H23N3O3 and its molecular weight is 425.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of the product of Example 148B (0.2 g) in tetrahydrofuran (0.2 mL) was treated with 30% HCl (0.2 mL), stirred at 75° C. for 6 hours, cooled to 25′C and concentrated. The residue was partitioned between 10% NaHCO3 and ethyl acetate, the organic layer was separated and washed with brine, dried over Na2SO4, filtered and concentrated to give the title compound (175 mg).

Synthesis routes and methods II

Procedure details

A solution of the product of Example 148B (0.2 g) in tetrahydrofuran (0.2 mL) was treated with 30% HCl (0.2 mL), stirred at 75° C. for 6 hours, cooled to 25° C. and concentrated. The residue was partitioned between 10% NaHCO3 and ethyl acetate, the organic layer was separated and washed with brine, dried over Na2SO4, filtered and concentrated to give the title compound (175 mg).